Cas no 22892-96-2 (4-Chloro-3-nitro-5-sulfamoylbenzoic acid)

• Product Name: 4-Chloro-3-nitro-5-sulfamoylbenzoic acid
• CAS No: 22892-96-2
• MF: C₇H₅ClN₂O₆S
• MW: 280.642399549484
• MDL: MFCD00058688
• CID: 52165
• PubChem ID: 89893
• Update Time: 2025-05-23

4-Chloro-3-nitro-5-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-nitro-5-sulfamoylbenzoic acid
• 4-Chloro-3-Nitro-5-Sulfomyl Benzoic Acid
• 5-Aminosulfonyl-4-Chloro-3-Nitrobenzoic Acid
• 4-Chloro-3-nitrobenzoic acid-5-sulfonamide
• 4-Chloro-3-nitro-5-sulphamoylbenzoic acid
• Benzoicacid, 4-chloro-3-nitro-5-sulfamoyl- (8CI)
• 4-Chloro-3-nitro-5-sulfamoylbenzoateacid
• 4-Chloro-3-nitro-5-sulfamylbenzoic acid
• Benzoic acid, 3-(aminosulfonyl)-4-chloro-5-nitro-
• ACYLUAGCBGTEJF-UHFFFAOYSA-N
• 3-Nitro-4-Chloro-5-Sulfamoyl Benzoic Acid
• SCHEMBL573259
• 4-Chloro-3-nitro-5-sulfamoyl-benzoic Acid
• MFCD00058688
• 4-Chloro-3-nitro-5-sulfamoylbenzoic acid, technical, >=90% (S)
• 22892-96-2
• DTXSID50177433
• 3-(aminosulfonyl)-4-chloro-5-nitrobenzoic acid
• C7H5ClN2O6S
• UNII-9NE2W7JJM3
• A816404
• 4-chloro-3-nitro-5-sulphamyl-benzoic acid
• CS-0450140
• EN300-20855
• 4-Chloro-3-nitro-5-sulfamoylbenzoicAcid
• AC-8119
• 4-Chloro-3-nitro-5--sulfamoylbenzoic acid
• NS00027292
• LS-08691
• 3-nitro-4-chloro-5-sulfamoylbenzoic acid
• FT-0618084
• 2-chloro-3-nitro-5-carboxy-benzenesulphonamide
• W-107451
• 9NE2W7JJM3
• EINECS 245-310-9
• 4-chloro-3-nitro-5-aminosulfonylbenzoic acid
• AKOS000120788
• Z104483948
• 4-Chloro-3-nitro-5-sulfamoyl benzoic acid
• 4-Chloro-3-nitro-5-sulphamoylbenzoicacid
• DTXCID2099924
• DB-046013
• ALBB-025762
• STK895088
• G23208

• MDL： MFCD00058688
• Inchi： 1S/C7H5ClN2O6S/c8-6-4(10(13)14)1-3(7(11)12)2-5(6)17(9,15)16/h1-2H,(H,11,12)(H2,9,15,16)
• InChI Key： ACYLUAGCBGTEJF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)O)C=C1S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.95600
• Monoisotopic Mass: 279.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: 227-231 ºC
• Boiling Point: 563.5±60.0 °C at 760 mmHg
• Flash Point: 294.6±32.9 °C
• Refractive Index: 1.648
• PSA: 151.66000
• LogP: 2.89810
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

4-Chloro-3-nitro-5-sulfamoylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Chloro-3-nitro-5-sulfamoylbenzoic acid

Recent Advances in the Study of 4-Chloro-3-nitro-5-sulfamoylbenzoic Acid (CAS: 22892-96-2)

The compound 4-Chloro-3-nitro-5-sulfamoylbenzoic acid (CAS: 22892-96-2) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The information presented herein is derived from peer-reviewed academic journals, industry reports, and technical documents published within the last three years.

Recent studies have highlighted the role of 4-Chloro-3-nitro-5-sulfamoylbenzoic acid as a key intermediate in the synthesis of sulfonamide-based drugs. Sulfonamides are a well-known class of compounds with broad-spectrum antibacterial, antifungal, and diuretic properties. The presence of the sulfamoyl and nitro functional groups in this compound makes it a versatile building block for further chemical modifications. Researchers have successfully employed it in the development of novel inhibitors targeting carbonic anhydrases, a family of enzymes implicated in various diseases, including glaucoma, epilepsy, and cancer.

One of the most notable advancements involves the optimization of synthetic routes for 4-Chloro-3-nitro-5-sulfamoylbenzoic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, scalable synthesis method using environmentally friendly catalysts. This method not only improves the efficiency of production but also reduces the generation of hazardous byproducts, aligning with the principles of green chemistry. The study also explored the compound's stability under various pH conditions, providing valuable insights for its storage and handling in industrial settings.

In terms of biological activity, recent in vitro and in vivo studies have revealed promising results. For instance, a 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 4-Chloro-3-nitro-5-sulfamoylbenzoic acid exhibited potent inhibitory effects against Mycobacterium tuberculosis. This finding opens new avenues for the development of antitubercular agents, particularly in the face of rising antibiotic resistance. Additionally, the compound's interaction with human serum albumin (HSA) was investigated using spectroscopic techniques, shedding light on its pharmacokinetic properties and potential for drug delivery applications.

Despite these advancements, challenges remain in the clinical translation of 4-Chloro-3-nitro-5-sulfamoylbenzoic acid-based therapeutics. Issues such as bioavailability, toxicity, and metabolic stability require further investigation. A 2023 review article in Expert Opinion on Drug Discovery emphasized the need for comprehensive preclinical studies to address these limitations. The article also discussed the potential of computational modeling and structure-activity relationship (SAR) studies to guide the design of more effective derivatives.

In conclusion, 4-Chloro-3-nitro-5-sulfamoylbenzoic acid (CAS: 22892-96-2) continues to be a compound of significant interest in the field of medicinal chemistry. Its versatility as a synthetic intermediate and its promising biological activities make it a valuable candidate for further research. Future studies should focus on overcoming the existing challenges and exploring its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in drug discovery and development.